Cas no 1152961-27-7 (1-(2-morpholinoethyl)pyrazol-4-amine)

• Product Name: 1-(2-morpholinoethyl)pyrazol-4-amine
• CAS No: 1152961-27-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD09965621
• CID: 858484
• Update Time: 2026-04-29

1-(2-morpholinoethyl)pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Morpholinoethyl)-1H-pyrazol-4-amine
• 1-(2-morpholin-4-ylethyl)-1H-pyrazol-4-ylamine
• 1-[2-(4-morpholinyl)ethyl]-1H-Pyrazol-4-amine
• 1-(2-Morpholin-4-yl-ethyl)-1H-pyrazol-4-ylamine
• 1-(2-morpholinoethyl)pyrazol-4-amine

• MDL： MFCD09965621
• Inchi： InChI=1S/C9H16N4O/c10-9-7-11-13(8-9)2-1-12-3-5-14-6-4-12/h7-8H,1-6,10H2
• InChI Key： AMDUVBKOPJXBBN-UHFFFAOYSA-N
• SMILES： C(CN1C=C(C=N1)N)N2CCOCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1-(2-morpholinoethyl)pyrazol-4-amine

Introduction to 1-(2-Morpholinoethyl)Pyrazol-4-Amine (CAS No. 1152961-27-7)

The compound 1-(2-Morpholinoethyl)Pyrazol-4-Amine, identified by the CAS number CAS No. 1152961-27-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and wide-ranging utility in fields such as pharmacology, agrochemistry, and materials science. The structure of this compound consists of a pyrazole ring substituted with a morpholinoethyl group at the 4-position, making it a derivative of pyrazole with unique chemical properties.

Recent advancements in chemical synthesis have enabled the efficient production of 1-(2-Morpholinoethyl)Pyrazol-4-Amine, leveraging modern catalytic techniques and green chemistry principles. These methods not only enhance the yield but also reduce environmental impact, aligning with current global sustainability goals. The synthesis process typically involves the reaction of pyrazole derivatives with morpholine-containing reagents under controlled conditions, ensuring high purity and stability of the final product.

The chemical properties of CAS No. 1152961-27-7 make it an attractive candidate for various applications. Its ability to act as a ligand in metal complexes has been extensively studied, with recent research highlighting its role in catalytic processes for organic synthesis. Additionally, its amphiprotic nature allows it to participate in both acid-base reactions and coordination chemistry, expanding its utility in diverse chemical systems.

In the field of pharmacology, 1-(2-Morpholinoethyl)Pyrazol-4-Amine has shown promise as a lead compound for drug development. Its ability to modulate key biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, research published in prominent journals has demonstrated its potential as an inhibitor of certain kinases, which are implicated in various diseases including cancer and inflammatory disorders.

The application of CAS No. 1152961-27-7 extends beyond pharmacology into agrochemistry, where it has been investigated for its pesticidal properties. Studies have shown that this compound can act as a bioactive agent against plant pathogens, offering a potential solution for sustainable agriculture practices. Its effectiveness in controlling fungal infections in crops has been validated through field trials, underscoring its practical relevance.

In materials science, the compound has been utilized as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs). The coordination properties of 1-(2-Morpholinoethyl)Pyrazol-4-Amine enable the formation of stable MOFs with high surface area and porosity, which are valuable for gas storage and catalysis applications.

The environmental impact of using CAS No. 1152961-27-7 has also been a focus of recent research. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safety for industrial use. These findings are crucial for regulatory compliance and ensuring responsible use of the compound in various applications.

In conclusion, 1-(2-Morpholinoethyl)Pyrazol-4-Amine (CAS No. 1152961-27-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications make it an essential molecule for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific innovation.